6-Oxa-2-azaspiro[3.5]nonane hydrochloride
Overview
Description
6-Oxa-2-azaspiro[3.5]nonane hydrochloride, also known as AS601245, is a small molecule compound. It belongs to the spirocyclic oxindole class of compounds. The molecular formula is C7H14ClNO .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a spirocyclic oxindole core. The empirical formula is C7H13NO , and the molecular weight is 127.18 .Scientific Research Applications
Synthesis Challenges and Biological Activity
The spiroaminal core structures, including 6-oxa-2-azaspiro[3.5]nonane, are found in various natural and synthetic products with significant biological activities. The complexity and novelty of their skeletons make them attractive targets for synthetic chemists. Strategies for their synthesis are crucial due to their potential applications in drug discovery and other scientific fields (Sinibaldi & Canet, 2008).
Novel Synthesis Methods
Research has been dedicated to developing new synthesis methods for spirocyclic compounds, including 6-oxa-2-azaspiro[3.5]nonane derivatives. These methods enable the creation of complex molecular structures that could serve as key intermediates in the synthesis of pharmacologically active compounds. For example, a novel synthesis pathway involving spirocyclic oxetanes has been explored, showcasing the versatility of these compounds in creating bioactive molecules (Gurry, McArdle, & Aldabbagh, 2015).
Application in Drug Discovery
Spirocyclic compounds, including 6-oxa-2-azaspiro[3.5]nonane derivatives, have been identified as novel scaffolds in drug discovery, particularly as inhibitors of fatty acid amide hydrolase (FAAH). These compounds demonstrate significant potency and selectivity, making them promising candidates for medicinal chemistry optimization towards the development of new therapeutic agents (Meyers et al., 2011).
Innovative Chemical Synthesis
The development of innovative chemical synthesis techniques for 6-oxa-2-azaspiro[3.5]nonane and its derivatives highlights the compound's importance in the creation of novel molecules with potential scientific and therapeutic applications. These methods enable the efficient construction of complex molecular architectures, facilitating further research and development in various scientific domains (Huynh, Nguyen, & Nishino, 2017).
Mechanism of Action
6-Oxa-2-azaspiro[3.5]nonane hydrochloride is a potent inhibitor of the c-Jun N-terminal kinase (JNK) signaling pathway.
Safety and Hazards
Properties
IUPAC Name |
6-oxa-2-azaspiro[3.5]nonane;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c1-2-7(4-8-5-7)6-9-3-1;/h8H,1-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGDRDULGHWZVKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CNC2)COC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1359656-29-3 | |
Record name | 6-oxa-2-azaspiro[3.5]nonane hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.